![molecular formula C10H18O B035329 beta-Necrodol CAS No. 104086-70-6](/img/structure/B35329.png)
beta-Necrodol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
beta-Necrodol is a natural product found in Necrodes surinamensis with data available.
Scientific Research Applications
Synthesis and Chemical Properties
β-Necrodol has been a subject of interest in synthetic chemistry. The total synthesis of this monoterpene was achieved through a key step involving an ortho-ester Claisen rearrangement in a highly sterically congested cyclopentane derivative. This process resulted in a high level of 1,3-trans diastereoselection, with a novel photo-induced decarboxylation of the obtained γ,δ-unsaturated acid affording β-necrodol (Samajdar et al., 2001).
Nanomaterials and Battery Applications
Interestingly, β-MnO2 nano/microstructures, which include nanowires, nanorods, and nanoneedles, have been synthesized via hydrothermal decomposition. These structures have been investigated for their potential applications in primary and rechargeable batteries. The study highlighted the controlled synthesis of these nanostructures under specific conditions, leading to the formation of various crystallographic types and morphologies (Cheng et al., 2006).
Phylogenetic Beta Diversity in Ecology
In ecological research, the concept of phylogenetic beta diversity has been explored to connect local ecological processes with regional evolutionary processes. It measures the phylogenetic distance among communities, linking biotic interactions, environmental filtering, trait evolution, and speciation. This approach enriches the understanding of biological diversity by incorporating phylogenetic information into traditional beta diversity analyses (Graham & Fine, 2008).
Methodological Research in Economics and Other Disciplines
The alpha-beta method, derived from a composite epistemology combining the thoughts of Nicholas Georgescu-Roegen and Karl Popper, has been used as a scientific research method. This method differentiates between the empirical (beta) and the theoretical (alpha) propositions of economic theories, aiming to make complex real-world phenomena understandable and empirically testable (Figueroa, 2016).
Properties
CAS No. |
104086-70-6 |
---|---|
Molecular Formula |
C10H18O |
Molecular Weight |
154.25 g/mol |
IUPAC Name |
[(1R,3R)-2,2,3-trimethyl-4-methylidenecyclopentyl]methanol |
InChI |
InChI=1S/C10H18O/c1-7-5-9(6-11)10(3,4)8(7)2/h8-9,11H,1,5-6H2,2-4H3/t8-,9+/m1/s1 |
InChI Key |
QPEVOWJNFFZVOF-BDAKNGLRSA-N |
Isomeric SMILES |
C[C@@H]1C(=C)C[C@H](C1(C)C)CO |
SMILES |
CC1C(=C)CC(C1(C)C)CO |
Canonical SMILES |
CC1C(=C)CC(C1(C)C)CO |
Synonyms |
eta-necrodol necrodol |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.